Cas no 2171230-23-0 ((2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid)

• Product Name: (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• CAS No: 2171230-23-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6023536
• PubChem ID: 165534938
• Update Time: 2025-06-09

(2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid
• (2R)-2-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]-4-methylpentanoic acid
• 2171230-23-0
• EN300-1472791

• Inchi： 1S/C27H34N2O5/c1-4-9-18(15-25(30)29-24(26(31)32)14-17(2)3)28-27(33)34-16-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,17-18,23-24H,4,9,14-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t18-,24-/m1/s1
• InChI Key： WPJUBSXHWGGLNQ-HOYKHHGWSA-N
• SMILES： O(C(N[C@@H](CC(N[C@@H](C(=O)O)CC(C)C)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid

Recent Advances in the Study of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid and Related Compound 2171230-23-0

The compound (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid, along with the related compound 2171230-23-0, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in peptide synthesis, drug development, and targeted therapeutics. This research brief aims to provide an overview of the latest findings and advancements related to these compounds, highlighting their structural properties, synthetic pathways, and biological activities.

Recent studies have focused on the synthesis and characterization of (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid, which serves as a key intermediate in the production of peptide-based drugs. The compound's unique structural features, including the presence of a fluorenylmethoxycarbonyl (Fmoc) protecting group, make it particularly valuable in solid-phase peptide synthesis (SPPS). Researchers have optimized the synthetic protocols to enhance yield and purity, thereby facilitating its use in large-scale pharmaceutical applications.

In parallel, investigations into compound 2171230-23-0 have revealed its potential as a modulator of specific biological pathways. Preliminary in vitro studies suggest that this compound exhibits selective binding affinity to certain protein targets, which could be leveraged for the development of novel therapeutics. The exact mechanism of action and pharmacokinetic properties of 2171230-23-0 are currently under rigorous investigation, with early results indicating promising bioavailability and low toxicity profiles.

One of the most notable advancements in this area is the application of these compounds in the design of peptide-based inhibitors for enzymes involved in disease progression. For instance, (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid has been utilized in the synthesis of inhibitors targeting proteases associated with cancer and infectious diseases. The ability to fine-tune the peptide backbone and side-chain functionalities has enabled researchers to achieve high specificity and potency in these inhibitors.

Furthermore, computational modeling and molecular docking studies have provided valuable insights into the interactions between these compounds and their biological targets. These in silico approaches have been instrumental in predicting binding modes and optimizing molecular structures for enhanced efficacy. Such integrative methodologies are expected to accelerate the discovery and development of next-generation therapeutics based on these compounds.

In conclusion, the ongoing research on (2R)-2-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamido-4-methylpentanoic acid and 2171230-23-0 underscores their significance in modern chemical biology and pharmaceutical sciences. The continuous refinement of synthetic techniques, coupled with a deeper understanding of their biological activities, positions these compounds as promising candidates for future drug development. Further studies, particularly in vivo evaluations and clinical trials, will be essential to fully realize their therapeutic potential.